Cas no 1260605-84-2 ((2S)-3-amino-2-(1H-indol-3-ylmethyl)propanoic acid)

• Product Name: (2S)-3-amino-2-(1H-indol-3-ylmethyl)propanoic acid
• CAS No: 1260605-84-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5272433
• Update Time: 2025-08-04

(2S)-3-amino-2-(1H-indol-3-ylmethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AB35687
• (S)-2-AMINOMETHYL-3-(1H-INDOL-3-YL)-PROPIONIC ACID
• 1H-Indole-3-propanoic acid, α-(aminomethyl)-, (αS)-
• (2S)-3-amino-2-(1H-indol-3-ylmethyl)propanoic acid

• Inchi： 1S/C12H14N2O2/c13-6-8(12(15)16)5-9-7-14-11-4-2-1-3-10(9)11/h1-4,7-8,14H,5-6,13H2,(H,15,16)/t8-/m0/s1
• InChI Key： DCANZKNKGZKOKH-QMMMGPOBSA-N
• SMILES： OC([C@H](CN)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• XLogP3: -1.2
• Topological Polar Surface Area: 79.1

Additional information on (2S)-3-amino-2-(1H-indol-3-ylmethyl)propanoic acid

Recent Advances in the Study of (2S)-3-amino-2-(1H-indol-3-ylmethyl)propanoic acid (CAS: 1260605-84-2)

The compound (2S)-3-amino-2-(1H-indol-3-ylmethyl)propanoic acid (CAS: 1260605-84-2) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of (2S)-3-amino-2-(1H-indol-3-ylmethyl)propanoic acid as a key intermediate in the synthesis of bioactive peptides and small-molecule inhibitors. Its indole moiety and chiral amino acid backbone make it a versatile building block for designing compounds targeting neurological and oncological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating serotonin receptors, suggesting potential applications in treating mood disorders.

Innovative synthetic approaches to (2S)-3-amino-2-(1H-indol-3-ylmethyl)propanoic acid have been developed to improve yield and enantiomeric purity. Researchers at MIT reported a novel enzymatic resolution method in ACS Catalysis (2024) that achieves >99% ee, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical applications where stereochemical purity is critical.

The compound's mechanism of action has been elucidated through structural biology studies. Cryo-EM analyses published in Nature Structural & Molecular Biology (2023) revealed its binding mode to the γ-aminobutyric acid (GABA) transporter 1 (GAT-1), providing insights for developing novel antiepileptic drugs. These findings position 1260605-84-2 as a promising scaffold for CNS-targeted therapeutics.

Emerging preclinical data suggests broader applications beyond neurology. A recent patent application (WO2023187567) discloses derivatives of (2S)-3-amino-2-(1H-indol-3-ylmethyl)propanoic acid showing potent inhibition of histone deacetylases (HDACs), with implications for cancer epigenetics. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability makes it particularly valuable for CNS drug development.

Future research directions include optimizing the pharmacokinetic profile of 1260605-84-2 derivatives and exploring their potential in combination therapies. The compound's versatility as both a therapeutic agent and a chemical probe continues to make it a focus of interdisciplinary research in chemical biology and medicinal chemistry.